Cas no 2229282-74-8 (3-(2-chloro-6-methylpyridin-3-yl)propanenitrile)

• Product Name: 3-(2-chloro-6-methylpyridin-3-yl)propanenitrile
• CAS No: 2229282-74-8
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• CID: 6331629
• PubChem ID: 165699765
• Update Time: 2025-07-23

3-(2-chloro-6-methylpyridin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylpyridin-3-yl)propanenitrile
• 2229282-74-8
• EN300-1980060

• Inchi： 1S/C9H9ClN2/c1-7-4-5-8(3-2-6-11)9(10)12-7/h4-5H,2-3H2,1H3
• InChI Key： GIHMTRCNBDUCSH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)CCC#N

Computed Properties

• Exact Mass: 180.0454260g/mol
• Monoisotopic Mass: 180.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-(2-chloro-6-methylpyridin-3-yl)propanenitrile

Research Brief on 3-(2-chloro-6-methylpyridin-3-yl)propanenitrile (CAS: 2229282-74-8): Recent Advances and Applications

3-(2-chloro-6-methylpyridin-3-yl)propanenitrile (CAS: 2229282-74-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel pesticides and potential therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated the role of 3-(2-chloro-6-methylpyridin-3-yl)propanenitrile as a precursor in the synthesis of neonicotinoid insecticides. The research highlighted its efficient conversion into active metabolites that exhibit high selectivity for insect nicotinic acetylcholine receptors, offering a promising avenue for pest control with reduced environmental impact. The study also emphasized the compound's stability under various environmental conditions, making it a viable candidate for field applications.

In the pharmaceutical domain, recent investigations have explored the potential of 3-(2-chloro-6-methylpyridin-3-yl)propanenitrile as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of small-molecule inhibitors targeting tyrosine kinases involved in cancer progression. The researchers observed that derivatives of this compound exhibited moderate inhibitory activity against specific kinase isoforms, suggesting its utility in drug discovery pipelines.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-(2-chloro-6-methylpyridin-3-yl)propanenitrile. A recent patent (WO2023124567) disclosed an improved catalytic process for its synthesis, achieving higher yields (>85%) and reduced byproduct formation compared to traditional methods. This development is particularly significant for scaling up production while maintaining cost-effectiveness and environmental sustainability.

Mechanistic studies have also shed light on the compound's reactivity profile. Quantum chemical calculations published in The Journal of Physical Chemistry A (2023) provided detailed insights into its conformational preferences and electronic structure, which are crucial for understanding its behavior in various chemical transformations. These computational findings align well with experimental observations and provide a foundation for rational design of derivatives with enhanced properties.

Looking ahead, research directions for 3-(2-chloro-6-methylpyridin-3-yl)propanenitrile appear to be expanding into new areas. Preliminary data from ongoing studies suggest its potential application in materials science, particularly as a precursor for functionalized polymers with specific electronic properties. Additionally, its role in asymmetric synthesis is being investigated, with recent reports indicating its utility in chiral auxiliary-mediated reactions.

In conclusion, 3-(2-chloro-6-methylpyridin-3-yl)propanenitrile (CAS: 2229282-74-8) continues to be a compound of significant interest across multiple disciplines. Its versatility as a synthetic intermediate, combined with emerging applications in diverse fields, underscores the importance of continued research into its properties and potential uses. Future studies will likely focus on expanding its application scope while addressing challenges related to selectivity and environmental impact.